Cas no 849589-85-1 ((2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid)

• Product Name: (2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid
• CAS No: 849589-85-1
• MF: C₂₁H₃₈O₃
• MW: 338.52462720871
• CID: 5046901
• PubChem ID: 11975409
• Update Time: 2024-03-01

(2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid Chemical and Physical Properties

Names and Identifiers

• JB5GHF083M
• Glycidyl oleate, (S)-
• Glycidyl oleate, (+)-
• Oleoyl[(S)-glycidyl] ether
• 9-Octadecenoic acid (9Z)-, (2S)-2-oxiranylmethyl ester
• (2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid

• Inchi： 1S/C21H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(22)24-19-20-18-23-20/h9-10,20H,2-8,11-19H2,1H3/b10-9-/t20-/m0/s1
• InChI Key： VWYIWOYBERNXLX-QJRAZLAKSA-N
• SMILES： O1C[C@H]1COC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 338.28209507g/mol
• Monoisotopic Mass: 338.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Glycidol esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Glycidol esters